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Compound Name:
(1-methylethyl)-

Cat. No.: B1596366

A Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth, objective comparison of the abuse potential of N-
isopropylbenzylamine (N-IPB) and methamphetamine (METH). As a structural isomer of
methamphetamine, N-IPB has emerged as a significant compound of interest, primarily due to
its use as a diluent or outright substitute in illicit methamphetamine markets.[1][2] This analysis
synthesizes preclinical data from key behavioral and pharmacological studies to elucidate the
comparative risks and mechanisms underlying the abuse liability of these two substances.

Introduction: A Tale of Two Isomers

Methamphetamine is a potent psychostimulant of the central nervous system (CNS) with a
well-documented high potential for abuse and addiction.[3][4] Its use is associated with
significant public health crises worldwide. N-isopropylbenzylamine, sharing the same chemical
formula (C10H1sN) and molar mass as methamphetamine, presents a unique challenge.[2] Its
physical resemblance to METH in its crystalline hydrochloride salt form allows it to be
deceptively sold as "Ice" or used as a cutting agent.[5][6] While initially considered to have no
stimulant effects, recent scientific investigations have revealed a more complex profile.[1] This
guide aims to dissect the available evidence to provide a clear, data-driven comparison of their
abuse potential.

Chemical and Physical Properties
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The structural difference between the two compounds is subtle but significant. In
methamphetamine, a methyl group is attached to the alpha-carbon of the phenethylamine core,
whereas in N-isopropylbenzylamine, an isopropyl group is attached to the nitrogen atom of the
benzylamine structure.[7] This seemingly minor variation profoundly impacts their
pharmacological activity. However, their physical properties, particularly of their hydrochloride
salts, are remarkably similar, complicating identification by non-technical means.[2][8]

N-lsopropylbenzylamine

Propert Methamphetamine (METH
perty p ( ) (N-IPB)
Chemical Formula C1oH1sN C1oH1sN
Molar Mass 149.237 g/mol 149.237 g/mol
Primarily an industrial
Description Potent CNS Stimulant chemical; used as a METH
adulterant[9]
White/translucent crystals White crystalline solid, similar
Appearance (HCI salt) .
("lce™) in appearance to METH HCI[5]
Schedule Il Controlled Not a federally controlled
Legal Status (U.S.)
Substance substance[1][5]

Comparative Pharmacology and Mechanism of
Action

The abuse potential of a substance is intrinsically linked to its interaction with neurotransmitter
systems in the brain's reward pathways. Here, METH and N-IPB diverge significantly.

Methamphetamine: A Potent Dopaminergic Agent

Methamphetamine's powerful reinforcing effects are primarily mediated by its profound impact
on the dopamine (DA) system. It acts as a potent agonist at the trace amine-associated
receptor 1 (TAAR1), which triggers the internalization and reversal of the dopamine transporter
(DAT). This action leads to a massive, non-vesicular release of dopamine from the presynaptic
neuron into the synapse, while also blocking dopamine reuptake. The result is a rapid and
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sustained increase in extracellular dopamine concentrations, leading to intense euphoria,
increased energy, and a high potential for psychological dependence.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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